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Compound of Interest

Compound Name: BBTA

Cat. No.: B8127052

Get Quote

Chemical Name: 2,2'-(Thiophene-2,5-diyl)bis(benzo[d]oxazol-6-amine)

CAS Number: 151746-37-1

Molecular Formula: C₁₈H₁₂N₄O₂S

Molecular Weight: 348.38 g/mol

Introduction
BBTA, identified by the CAS number 151746-37-1, is a heterocyclic organic compound

belonging to the bis(benzoxazole) class of molecules. The core structure features a central

thiophene ring linked to two benzoxazole moieties, each bearing an amine group. This class of

compounds is of significant interest to researchers in medicinal chemistry and drug

development due to the broad spectrum of biological activities exhibited by benzoxazole

derivatives, including antimicrobial and potential antiproliferative properties. This technical

guide provides a comprehensive overview of the available information on BBTA, focusing on its

chemical properties, potential biological activities, and relevant experimental contexts, tailored

for researchers, scientists, and drug development professionals.
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Physicochemical Properties
A summary of the key physicochemical properties of BBTA is presented in the table below.

This information is crucial for its handling, formulation, and in the design of experimental

protocols.

Property Value Reference

CAS Number 151746-37-1 [1]

Chemical Name

2,2'-(Thiophene-2,5-

diyl)bis(benzo[d]oxazol-6-

amine)

[1]

Molecular Formula C₁₈H₁₂N₄O₂S

Molecular Weight 348.38 g/mol

Appearance Solid (form may vary)

Purity
Typically ≥95% (commercially

available)

Storage Recommended at -20°C

Synthesis
The synthesis of bis(benzoxazole) derivatives typically involves the condensation of 2-

aminophenols with dicarboxylic acids or their derivatives. While a specific, detailed

experimental protocol for the synthesis of BBTA (CAS 151746-37-1) was not found in the

public literature, a general synthetic approach can be inferred from related compounds.

A plausible synthetic route would involve the reaction of 2,5-thiophenedicarboxylic acid (or its

corresponding diacyl chloride or diester) with two equivalents of a substituted 2-aminophenol,

specifically 2,4-diaminophenol, under conditions that facilitate cyclodehydration to form the

benzoxazole rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11485858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11485858/
https://www.benchchem.com/product/b8127052/docs#in-depth-technical-guide-bbta-cas-151746-37-1
https://www.benchchem.com/product/b8127052/docs#in-depth-technical-guide-bbta-cas-151746-37-1
https://www.benchchem.com/product/b8127052/docs#in-depth-technical-guide-bbta-cas-151746-37-1
https://www.benchchem.com/product/b8127052/docs#in-depth-technical-guide-bbta-cas-151746-37-1
https://www.benchchem.com/product/b8127052?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8127052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8127052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

